Cas no 5426-11-9 ( )

  structure
  structure
Product Name: 
CAS No:5426-11-9
MF:C13H12O3
MW:216.232583999634
MDL:MFCD00245013
CID:940331
PubChem ID:224986
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AC1L5DPD; SBB062440; 2-Isobutyryl-indan-1,3-dion; NSC14010; 2-isobutyryl-indan-1,3-dione; AC1Q6JSQ; AR-1C6899; 2-isobutyryl-1,3-indandione; CTK1H2097; 2-(2-methylpropanoyl)-1h-indene-1,3(2h)-dione;
    • 2-(2-methylpropanoyl)indene-1,3-dione
    • NSC-14010
    • 1,3-Indandione, 2-isobutyryl-
    • NSC14010
    • 2-isobutyryl-1H-indene-1,3(2H)-dione
    • DTXSID50279744
    • 2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
    • MS-6853
    • SBB062440
    • 2-(2-Methylpropanoyl)indane-1,3-dione
    • MFCD00245013
    • NSC 14010
    • 2-isobutyryl-1,3-indandione
    • 5426-11-9
    • AKOS015994435
    •  
    • MDL： MFCD00245013
    • Inchi： 1S/C13H12O3/c1-7(2)11(14)10-12(15)8-5-3-4-6-9(8)13(10)16/h3-7,10H,1-2H3
    • InChI Key： GWZHPSHQKPBGNN-UHFFFAOYSA-N
    • SMILES： O=C(C(C)C)C1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 216.07866
  • Monoisotopic Mass: 216.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: 1.227
  • Boiling Point: 381.8°C at 760 mmHg
  • Flash Point: 165.7°C
  • Refractive Index: 1.561
  • PSA: 51.21
  • LogP: 1.90690

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB161293-1 g
2-(2-Methylpropanoyl)indane-1,3-dione
 5426-11-9
1g
 €194.80 2022-03-05
abcr
AB161293-2 g
2-(2-Methylpropanoyl)indane-1,3-dione
 5426-11-9
2g
 €253.50 2022-03-05
abcr
AB161293-5 g
2-(2-Methylpropanoyl)indane-1,3-dione
 5426-11-9
5g
 €370.50 2022-03-05
abcr
AB161293-10 g
2-(2-Methylpropanoyl)indane-1,3-dione
 5426-11-9
10g
 €487.50 2022-03-05
Key Organics Ltd
MS-6853-1MG
2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
 5426-11-9 >90%
1mg
 £37.00 2025-02-09
Key Organics Ltd
MS-6853-5MG
2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
 5426-11-9 >90%
5mg
 £46.00 2025-02-09
Key Organics Ltd
MS-6853-10MG
2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
 5426-11-9 >90%
10mg
 £63.00 2025-02-09
Key Organics Ltd
MS-6853-20MG
2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
 5426-11-9 >90%
20mg
 ￡76.00 2023-04-19
Key Organics Ltd
MS-6853-0.5G
2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
 5426-11-9 >90%
0.5g
 £385.00 2025-02-09
abcr
AB161293-1g
2-(2-Methylpropanoyl)indane-1,3-dione; .
 5426-11-9
1g
 €211.20 2025-04-18

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